Cas no 2172384-27-7 (2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid)

• Product Name: 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid
• CAS No: 2172384-27-7
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6023755
• PubChem ID: 165815789
• Update Time: 2025-06-10

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid
• 2172384-27-7
• 2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]ethoxy}acetic acid
• EN300-1488146

• Inchi： 1S/C24H28N2O6/c1-2-16(13-22(27)25-11-12-31-15-23(28)29)26-24(30)32-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21H,2,11-15H2,1H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： IUHDBTVMVFJUSM-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NCCOCC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic Acid: A Comprehensive Overview

The compound 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid, with the CAS number 2172384-27-7, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmacology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamide moiety, and an ethoxyacetic acid backbone. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in modulating the chemical reactivity and biological activity of the molecule.

Recent studies have highlighted the potential of this compound in drug delivery systems and biotechnological applications. The Fmoc group, in particular, has been shown to enhance the stability and bioavailability of peptide-based drugs. Researchers have demonstrated that the presence of the Fmoc group can significantly prolong the half-life of therapeutic peptides in vivo, making this compound a promising candidate for targeted drug delivery. Moreover, the pentanamide moiety contributes to the molecule's ability to interact with cellular membranes, further enhancing its potential as a drug carrier.

In terms of synthesis, the compound is typically prepared through a multi-step process involving peptide coupling reactions and protecting group strategies. The use of Fmoc as a protecting group allows for precise control over the reactivity of amino groups during peptide synthesis. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving efficiency.

The biological activity of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid has been extensively studied in vitro and in vivo. Experimental data indicate that this compound exhibits potent antimicrobial activity against a range of bacterial and fungal pathogens. Furthermore, it has shown promise as an anticancer agent, with studies suggesting that it can induce apoptosis in cancer cells while sparing healthy cells.

One of the most exciting developments involving this compound is its application in nanotechnology. Scientists have successfully incorporated this molecule into lipid nanoparticles (LNPs), which are widely used in modern drug delivery systems. The ability of this compound to stabilize lipid bilayers makes it an ideal component for LNPs designed to deliver nucleic acids or small-molecule drugs.

From an analytical standpoint, the characterization of this compound relies heavily on advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into the molecular structure and purity of the compound, ensuring its suitability for therapeutic applications.

In conclusion, 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of novel therapeutic agents and drug delivery systems.